Cas no 113311-63-0 (2-(5-methyl-1-benzofuran-3-yl)-1-phenylethanone)
113311-63-0 structure
Product Name:2-(5-methyl-1-benzofuran-3-yl)-1-phenylethanone
CAS No:113311-63-0
MF:C17H14O2
MW:250.291864871979
CID:2610421
PubChem ID:13582785
Update Time:2025-04-21
2-(5-methyl-1-benzofuran-3-yl)-1-phenylethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-methyl-1-benzofuran-3-yl)-1-phenylethanone
- DTXCID20495116
- 3-phenacyl-5-methyl-benzo[b]furane
- DTXSID80544331
- 2-(5-methylbenzofuran-3-yl)-1-phenylethanone
- 2-(5-Methyl-1-benzofuran-3-yl)-1-phenylethan-1-one
- 113311-63-0
-
- Inchi: 1S/C17H14O2/c1-12-7-8-17-15(9-12)14(11-19-17)10-16(18)13-5-3-2-4-6-13/h2-9,11H,10H2,1H3
- InChI Key: SLVWXTYNTYMWFO-UHFFFAOYSA-N
- SMILES: O1C=C(CC(C2C=CC=CC=2)=O)C2C=C(C)C=CC1=2
Computed Properties
- Exact Mass: 250.099379685Da
- Monoisotopic Mass: 250.099379685Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 30.2Ų
2-(5-methyl-1-benzofuran-3-yl)-1-phenylethanone Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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